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Compound of Interest

Compound Name: Einecs 278-853-5

Cat. No.: B12728369 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for handling Di-tert-butyl

dicarbonate (CAS 24424-99-5), a common reagent in laboratory settings. Adherence to these

procedures is vital for ensuring personal safety and proper disposal. Note: While the inquiry

specified Einecs 278-853-5, the readily available and comprehensive safety data pertains to

Di-tert-butyl dicarbonate (EC 246-240-1), a substance with similar applications.

Hazard Summary
Di-tert-butyl dicarbonate is classified as a flammable solid and is fatal if inhaled. It causes skin

irritation, may cause an allergic skin reaction, and can result in serious eye damage. It may

also cause respiratory irritation.[1][2]

Personal Protective Equipment (PPE) Requirements
Proper selection and use of PPE are the most critical lines of defense against exposure. The

following table summarizes the required PPE for handling Di-tert-butyl dicarbonate.
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PPE Category Item Specifications and Use

Eye and Face Protection
Safety Goggles and Face

Shield

Wear chemical splash-

resistant safety glasses or

goggles with side protection.[3]

A face shield is recommended

where there is a potential for

splashing.[3]

Hand Protection Chemical-Resistant Gloves

Nitrile rubber (NBR) gloves

with a minimum thickness of

>0.3 mm are suitable. Ensure

gloves are tested according to

EN 374. Gloves should be

inspected prior to use and

replaced if contaminated or

damaged.

Body Protection Protective Clothing

Wear appropriate protective

gloves and clothing to prevent

skin exposure.[4] For large-

scale or continuous use, tight-

weave, non-static clothing is

recommended.[5]

Respiratory Protection Respirator

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

exposure limits are exceeded

or if irritation is experienced.[4]

Work should be conducted in a

well-ventilated area, preferably

under a chemical fume hood.

[1][3][4]

Operational and Disposal Plans
Handling and Storage:
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Avoid contact with skin, eyes, and clothing.[3]

Do not breathe dust, vapor, mist, or gas.[4]

Use only in a well-ventilated area or under a chemical fume hood.[3][4]

Keep away from heat, sparks, open flames, and other ignition sources.[5]

Store in a cool, dry, well-ventilated area in a tightly closed container.[3][5]

Spill Management:

Minor Spills: Remove all ignition sources.[6] Absorb the spill with inert material (e.g., sand,

diatomaceous earth) and place it into a suitable container for disposal.

Major Spills: Evacuate the area and move upwind.[5] Wear full protective clothing and a self-

contained breathing apparatus.[5] Prevent the spill from entering drains or waterways.[5]

Disposal:

Dispose of contents and containers in accordance with local, state, and federal regulations at

an approved waste disposal plant.[3][5]

Do not reuse empty containers.[3]

Experimental Workflow for Safe Handling
The following diagram outlines the procedural steps for safely handling Di-tert-butyl

dicarbonate in a laboratory setting.
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Preparation

Handling

Cleanup & Disposal

Review Safety Data Sheet (SDS)

Ensure proper ventilation (fume hood)

Inspect and don required PPE

Weigh/measure Di-tert-butyl dicarbonate

Perform experimental procedure

Decontaminate work surfaces

Dispose of waste in designated hazardous waste container

Remove and properly dispose of/decontaminate PPE

Wash hands thoroughly

Click to download full resolution via product page

Caption: Workflow for safe handling of Di-tert-butyl dicarbonate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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